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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the determination of water hardness

using a complexometric titration with ethylenediaminetetraacetic acid (EDTA) and Calmagite
as the indicator. This method is a reliable and widely used analytical technique for quantifying

the concentration of divalent metal ions, primarily calcium (Ca²⁺) and magnesium (Mg²⁺), which

are the main contributors to water hardness.

Principle of the Method
Complexometric titration is a type of volumetric analysis where the formation of a colored

complex is used to indicate the endpoint of a titration.[1] In this application, EDTA, a

hexadentate ligand, is used as the titrant.[2] EDTA forms very stable, colorless, 1:1 complexes

with divalent metal ions like Ca²⁺ and Mg²⁺.[3][4]

The key steps are:

The water sample is buffered to a pH of approximately 10.[2][5] This is the optimal pH for the

formation of stable metal-EDTA complexes and for the proper functioning of the Calmagite
indicator.[6] An ammonia-ammonium chloride buffer is typically used for this purpose.[7]

A small amount of Calmagite indicator is added to the water sample. Calmagite is a

metallochromic indicator that forms a wine-red complex with the Ca²⁺ and Mg²⁺ ions present

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1663819?utm_src=pdf-interest
https://www.benchchem.com/product/b1663819?utm_src=pdf-body
https://www.vedantu.com/chemistry/complexometric-titration
https://olympianwatertesting.com/how-to-determine-water-hardness-using-titration/
https://www.ausetute.com.au/camgedta.html
https://medium.com/@anaghajahagirdar111/how-to-determine-the-hardness-of-water-sample-using-edta-c674491092c7
https://olympianwatertesting.com/how-to-determine-water-hardness-using-titration/
https://learnbin.net/calculate-the-hardness-of-water-by-edta-titration/
https://www.benchchem.com/product/b1663819?utm_src=pdf-body
https://www.targetmol.com/compound/calmagite
https://www.chem.uci.edu/~unicorn/M3LC/handouts/Week7/calmagite.pdf
https://www.benchchem.com/product/b1663819?utm_src=pdf-body
https://www.benchchem.com/product/b1663819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in the water.[7][8]

The sample is then titrated with a standard solution of EDTA. The EDTA first reacts with the

free Ca²⁺ and Mg²⁺ ions in the solution.

Once all the free metal ions have been complexed by the EDTA, the EDTA then removes the

metal ions that are bound to the Calmagite indicator.[7]

This displacement causes the indicator to revert to its free, uncomplexed form, which is blue

in color.[8] The sharp color change from wine-red to blue signals the endpoint of the titration.

[9]

Data Presentation
Table 1: Reagent and Solution Preparation
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Reagent/Solution Preparation Concentration

Standard EDTA Solution

Dissolve 3.723 g of analytical

grade disodium EDTA

dihydrate in deionized water

and dilute to 1000 mL.[10]

Standardize against a primary

standard calcium carbonate

solution.

0.01 M

Calmagite Indicator

Dissolve 0.05 g of Calmagite in

100 mL of deionized water.[11]

Store in a dark, polyethylene

bottle. The solution is stable for

at least 12 months.[11]

0.05% (w/v)

Buffer Solution (pH 10)

Dissolve 16.9 g of ammonium

chloride (NH₄Cl) in 143 mL of

concentrated ammonium

hydroxide (NH₄OH). Add 1.25

g of magnesium salt of EDTA

and dilute to 250 mL with

deionized water.[10]

-

Standard Calcium Carbonate

Solution

Accurately weigh 1.000 g of

anhydrous calcium carbonate

(CaCO₃) and transfer to a

1000 mL volumetric flask. Add

1:1 HCl dropwise until the

CaCO₃ is completely

dissolved. Add 200 mL of

deionized water and boil for a

few minutes to expel CO₂.

Cool, add a few drops of

methyl red indicator, and

adjust the color to an

intermediate orange with 3N

NH₄OH or 1:1 HCl. Dilute to

1.00 mg CaCO₃/mL
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the mark with deionized water.

[5][10]

Table 2: Water Hardness Classification

Hardness Range (mg/L as CaCO₃) Classification

0 - 60 Soft

61 - 120 Moderately hard

121 - 180 Hard

> 180 Very hard

Source: This classification is widely used and cited in various water quality resources.[5][12]

Experimental Protocols
3.1. Standardization of EDTA Solution

Pipette 25.00 mL of the standard calcium carbonate solution into a 250 mL Erlenmeyer flask.

Add 1-2 mL of the pH 10 buffer solution.

Add 1-2 drops of Calmagite indicator solution. The solution should turn wine-red.

Titrate with the prepared EDTA solution from a burette until the color changes from wine-red

to blue.

Record the volume of EDTA used.

Repeat the titration at least two more times to obtain concordant results.

Calculate the exact molarity of the EDTA solution.

3.2. Titration of Water Sample
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Pipette a suitable volume (e.g., 50.00 mL or 100.00 mL) of the water sample into a 250 mL

Erlenmeyer flask.[13]

Add 1-2 mL of the pH 10 buffer solution.[10]

Add 1-2 drops of Calmagite indicator solution.[5] If Ca²⁺ or Mg²⁺ ions are present, the

solution will turn wine-red.

Titrate with the standardized EDTA solution from a burette, with constant swirling, until the

color changes from wine-red to a distinct blue.[14]

Record the volume of EDTA solution used.

Perform a blank titration using deionized water instead of the sample to account for any

hardness in the reagents.[10] Subtract the blank volume from the sample titration volume.

Repeat the titration with the water sample for precision.

3.3. Calculation of Water Hardness

The total hardness of the water is calculated as mg/L of calcium carbonate (CaCO₃) using the

following formula:

Total Hardness (as mg/L CaCO₃) = (V × M × 100.09 × 1000) / S

Where:

V = Volume of EDTA solution used for the sample (in L), corrected for the blank.

M = Molarity of the EDTA solution (in mol/L).

100.09 = Molar mass of CaCO₃ (in g/mol ).

1000 = Conversion factor from g to mg.

S = Volume of the water sample taken (in L).
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Caption: Chemical reactions in Calmagite EDTA titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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